Cas no 71676-01-2 (Amisulpride N-Oxide)
Amisulpride N-Oxide structure
Product Name:Amisulpride N-Oxide
CAS No:71676-01-2
MF:C17H27N3O5S
MW:385.478383302689
CID:1064540
PubChem ID:71313372
Update Time:2025-04-20
Amisulpride N-Oxide Chemical and Physical Properties
Names and Identifiers
-
- Amisulpride N-Oxide
- 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulfonyl-2-methoxybenzamide
- 71676-01-2
- 2-MethoxybenzaMide N-Oxide
- CHEBI:167797
- A1-03015
- 2-((4-Amino-5-(ethylsulfonyl)-2-methoxybenzamido)methyl)-1-ethylpyrrolidine 1-oxide
- 4-Amino-5-(ethanesulfonyl)-N-[(1-ethyl-1-oxo-1lambda~5~-pyrrolidin-2-yl)methyl]-2-methoxybenzamide
- 4-AMino-N-[(1-ethyl-2-pyrrolidinyl)Methyl]-5-(ethylsulfonyl)-
- Amisulpride-N-Oxide
- BCP34379
- NS00000633
- DTXSID60747025
- F97588
- FT-0662107
- 4-amino-N-[(1-ethyl-1-oxidopyrrolidin-1-ium-2-yl)methyl]-5-ethylsulonyl-2-methoxybenzamide
- Benzamide, 4-amino-N-[(1-ethyl-1-oxido-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-; Benzamide, 4-amino-N-[(1-ethyl-2-pyrrolidinyl)methyl]-5-(ethylsulfonyl)-2-methoxy-, N-oxide; Amisulpride Imp. F (EP)
-
- Inchi: 1S/C17H27N3O5S/c1-4-20(22)8-6-7-12(20)11-19-17(21)13-9-16(26(23,24)5-2)14(18)10-15(13)25-3/h9-10,12H,4-8,11,18H2,1-3H3,(H,19,21)
- InChI Key: LLIKIPAUZJTRGB-UHFFFAOYSA-N
- SMILES: S(CC)(C1=C(C=C(C(=C1)C(NCC1CCC[N+]1(CC)[O-])=O)OC)N)(=O)=O
Computed Properties
- Exact Mass: 385.16700
- Monoisotopic Mass: 385.16714214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 125Ų
Experimental Properties
- Melting Point: NA
- Boiling Point: NA
- Solubility: Chloroform (Slightly, Heated), Methanol (Slightly)
- PSA: 139.79000
- LogP: 3.49330
Amisulpride N-Oxide Security Information
- Hazard Statement: CAUTION: May irritate eyes, skin
- Safety Instruction: CAUT
- Storage Condition:-20?C Freezer
Amisulpride N-Oxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A633265-5mg |
Amisulpride N-Oxide |
71676-01-2 | 5mg |
$ 167.00 | 2023-04-19 | ||
| TRC | A633265-10mg |
Amisulpride N-Oxide |
71676-01-2 | 10mg |
$ 230.00 | 2023-04-19 | ||
| TRC | A633265-25mg |
Amisulpride N-Oxide |
71676-01-2 | 25mg |
$ 515.00 | 2023-04-19 | ||
| TRC | A633265-50mg |
Amisulpride N-Oxide |
71676-01-2 | 50mg |
$ 965.00 | 2023-04-19 | ||
| TRC | A633265-100mg |
Amisulpride N-Oxide |
71676-01-2 | 100mg |
$ 1691.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481426-10mg |
Amisulpride N-Oxide, |
71676-01-2 | 10mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480108-1mg |
Amisulpride-d5 N-Oxide, |
71676-01-2 | 1mg |
¥3309.00 | 2023-09-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536925-250mg |
2-((4-Amino-5-(ethylsulfonyl)-2-methoxybenzamido)methyl)-1-ethylpyrrolidine 1-oxide |
71676-01-2 | 98% | 250mg |
¥14695.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536925-500mg |
2-((4-Amino-5-(ethylsulfonyl)-2-methoxybenzamido)methyl)-1-ethylpyrrolidine 1-oxide |
71676-01-2 | 98% | 500mg |
¥22039.00 | 2024-05-02 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-480108-1 mg |
Amisulpride-d5 N-Oxide, |
71676-01-2 | 1mg |
¥3,309.00 | 2023-07-10 |
Amisulpride N-Oxide Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
71676-01-2 (Amisulpride N-Oxide) Related Products
- 71675-85-9(Amisulpride)
- 148516-68-1(4-Amino-N-(1-ethyl-3-piperidinyl)-5-(ethylsulfonyl)-2-methoxybenzamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk